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Compound of Interest

Compound Name: Methiocarb sulfoxide-d3

Cat. No.: B15556200

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of
Methiocarb sulfoxide-d3, a deuterated analog of a key Methiocarb metabolite. This document
is intended for use by researchers, scientists, and professionals in drug development who
require detailed information for analytical and research applications.

Core Molecular Data

Methiocarb sulfoxide-d3 is the deuterium-labeled form of Methiocarb sulfoxide. The
incorporation of three deuterium atoms results in a higher molecular weight compared to the
unlabeled compound, making it an ideal internal standard for mass spectrometry-based

guantitative analyses.[1][2]

Quantitative Data Summary

The table below summarizes the key quantitative data for Methiocarb sulfoxide-d3 and its

unlabeled counterpart, Methiocarb sulfoxide.
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Methiocarb sulfoxide

Property Methiocarb sulfoxide-d3
(unlabeled)

) 244.32 g/mol [1][3], 244.33
Molecular Weight 241.31 g/mol [6]
g/mol [2][4][5]

Molecular Formula C11H12D3NOsS[1][4][5] C11H15sNOsS[6][7]
Accurate Mass 244.0961 Not Available
CAS Number (for unlabeled) N/A 2635-10-1[3][6][7]

Experimental Protocols
Determination of Molecular Weight

The molecular weight of isotopically labeled compounds like Methiocarb sulfoxide-d3 is
experimentally determined using high-resolution mass spectrometry (HRMS).

Methodology:

e Sample Preparation: A solution of Methiocarb sulfoxide-d3 is prepared in a suitable volatile
solvent (e.g., acetonitrile or methanol).

« Infusion: The sample is directly infused into the mass spectrometer's ion source, typically an
electrospray ionization (ESI) source, at a constant flow rate.

« lonization: ESI generates gas-phase ions of the analyte, primarily protonated molecules
[M+H]*.

e Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an
Orbitrap or a time-of-flight (TOF) analyzer.

» Data Acquisition: The analyzer measures the mass-to-charge ratio (m/z) of the ions with high
accuracy.

o Data Processing: The resulting mass spectrum is processed to identify the peak
corresponding to the [M+H]* ion of Methiocarb sulfoxide-d3. The neutral molecular weight
is calculated by subtracting the mass of a proton from the measured m/z value of the singly
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charged ion. The high resolution allows for the differentiation of the deuterated compound
from its unlabeled counterpart and other potential interferences.

Logical and Metabolic Pathway

The following diagram illustrates the relationship between the parent compound, Methiocarb,
its primary metabolite, and the deuterated internal standard.
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Caption: Metabolic pathway from Methiocarb to its sulfoxide metabolite and its relation to the
deuterated analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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